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Introduction
Chloropicrin is a broad-spectrum soil fumigant utilized in agricultural research to control a

wide range of soil-borne pathogens, including fungi, nematodes, insects, and some weed

seeds.[1][2] Its application is a critical tool for establishing research plots with reduced biotic

variability, thereby ensuring that observed treatment effects are attributable to the experimental

variables under investigation. This document provides detailed application notes and protocols

for the safe and effective use of chloropicrin in a research setting.

Chloropicrin functions by volatilizing into a gas that permeates the soil, effectively reducing

populations of target pests.[2] While highly effective, its use requires strict adherence to safety

protocols due to its toxicity.[3][4] These protocols are designed to protect researchers, the

public, and the environment.

Data Presentation: Application Rates and
Formulations
The selection of a suitable chloropicrin formulation and application rate is critical and depends

on the target pests, soil type, and cropping system. The following table summarizes various

formulations and rates cited in agricultural research.
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Formulation
Active
Ingredients

Application
Rate

Target
Pests/Crops

Reference

Pic-Clor 60

60%

Chloropicrin,

40% Telone (1,3-

Dichloropropene)

60 - 120 lb/ac

Soil-borne fungal

and nematode

pathogens in

chile peppers.

[5]

Pic Plus
86% Chloropicrin

with emulsifiers
60 - 120 lb/ac

Soil-borne

pathogens in

chile peppers.

[5]

TriClor EC

94% Chloropicrin

with 6%

emulsifiers

125 lb/ac

Soil-borne

pathogens in

chile peppers

(drip application).

[5]

Chloropicrin

(PIC)
Not specified

45, 67, 90 kg

a.i./ha

Soil-borne

pathogens in

potato

production.

[6]

Pic-Plus (PIC +

solvent)

86% Chloropicrin

with a proprietary

solvent

45, 67, 90 kg

a.i./ha

Soil-borne

pathogens in

potato

production.

[6]

Chloropicrin Not specified 65 mg/kg

Soil-borne

pathogens in

tomato.

[7][8]

Chloropicrin 99.5% purity 40 g/m²

Soil-borne

diseases in

Panax

notoginseng.

[9]

Chloropicrin Not specified 83 - 204 lbs/acre

Root-knot

nematode in

pineapple.

[1]
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Experimental Protocols
Pre-Fumigation Protocol
A comprehensive Fumigation Management Plan (FMP) must be developed prior to any

application.[10] This plan should detail site conditions, buffer zones, emergency procedures,

and communication with stakeholders.[10]

3.1.1 Site Preparation:

Residue Removal: Clear the field of any crop residue from the surface.[11]

Soil Tillage: Till the soil to a depth of 5-8 inches to break up clods. No clods should be larger

than a golf ball.[11]

Soil Moisture: Ensure the soil is moist 9 inches below the surface. This can be determined by

the USDA "feel and appearance" method or with a soil moisture instrument.[11] A pre-

irrigation may be necessary to achieve approximately 60% field capacity.[5]

Soil Temperature: The maximum soil temperature at the depth of injection should not exceed

90°F at the start of the application.[11] If air temperatures have been above 100°F in the

three days prior, soil temperature must be measured and recorded in the FMP.[11]

3.1.2 Establishment of Buffer Zones:

A buffer zone, an untreated area around the fumigated field, is mandatory.[10]

The minimum buffer zone distance is at least 8 meters from the fumigated area, but this may

be extended based on application rate, field size, and application method.[10]

Entry into the buffer zone is prohibited for 48 hours after the application is complete, except

for authorized and appropriately protected personnel.[10]

Post warning signs at all entrances to the treated area and the buffer zone.[3][10]

Fumigation Application Protocol
3.2.1 Shank Application:
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Calibrate the application rig to deliver the precise dosage of chloropicrin.

Inject the fumigant into the soil at a depth of 5 to 6 inches.[1]

Immediately after injection, cover the treated area with a tarp, such as a totally impermeable

film (TIF), to prevent gas escape.[12]

3.2.2 Drip Application:

For formulations like TriClor EC, the fumigant is applied through the drip irrigation system.[5]

Ensure the drip lines are properly placed, typically 2.5 cm below the soil surface.[12]

Introduce the fumigant from pressurized containers into the irrigation lines.[5]

The field should be covered with plastic mulch immediately after application.[12]

Post-Fumigation Protocol
Tarp Management: Tarps should not be perforated until at least five days after the fumigation

is complete.[11]

Aeration: Do not remove tarps until at least two hours after perforation, and only after air

monitoring confirms chloropicrin levels are below 0.15 ppm (or less than 1.5 ppm if

respiratory protection is used).[11]

Planting Interval: If tarps are removed, planting can occur 48 hours after tarp perforation,

provided 14 days have passed since fumigation.[4][11] If tarps are left intact for a minimum

of 14 days, planting can occur as the tarps are being perforated.[4][11] In some cases, crops

have been seeded approximately one month after fumigant application.[5]

Soil Sampling: Post-fumigation soil samples can be collected to assess the residual

concentration of chloropicrin and to study its effects on soil microbial communities.[13]

Safety Precautions
Strict adherence to safety protocols is mandatory.
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Personal Protective Equipment (PPE):

Applicators and handlers must wear loose-fitting long-sleeved shirts and long pants,

shoes, and socks.[3]

Do not wear jewelry, gloves, goggles, or tight-fitting clothing, as chloropicrin is heavier

than air and can be trapped, causing skin injury.[3]

Respiratory Protection:

If the air concentration of chloropicrin exceeds 0.1 ppm, an air-purifying respirator

must be worn.[3]

If the concentration exceeds 4 ppm, a supplied-air respirator or a self-contained

breathing apparatus (SCBA) is required.[3]

A full-face respirator with an organic vapor cartridge is required when respirators are

necessary.[11]

Air Monitoring:

Regularly monitor the air concentration of chloropicrin using a direct-reading detection

device.[3]

When respirators are worn, air samples must be taken every two hours.[11]

Emergency Procedures:

In case of a spill or leak, evacuate the immediate area.[4]

Only correctly trained and PPE-equipped handlers should perform cleanup.[3]

Allow spilled fumigant to evaporate or absorb onto an inert material like dry sand or

vermiculite for disposal.[3][4]

In case of exposure, move the individual to fresh air and seek immediate medical

attention.[14]
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Caption: Experimental workflow for soil fumigation with Chloropicrin.
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Caption: Decision-making flowchart for Chloropicrin fumigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1668804?utm_src=pdf-body
https://www.benchchem.com/product/b1668804?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668804?utm_src=pdf-body
https://www.benchchem.com/product/b1668804?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. tricalafrica.com [tricalafrica.com]

2. Breaking Down the Details on Chloropicrin – TriEst Ag [triestag.com]

3. label.westernpest.com [label.westernpest.com]

4. epa.gov [epa.gov]

5. Evaluations of Chloropicrin Fumigants for Management of Soil-Borne Pathogens in Chile
(Capsicum annuum L.) | New Mexico State University - BE BOLD. Shape the Future.
[pubs.nmsu.edu]

6. journals.flvc.org [journals.flvc.org]

7. Frontiers | Mechanisms by which chloropicrin fumigation promotes soil potassium
conversion and absorption [frontiersin.org]

8. Mechanisms by which chloropicrin fumigation promotes soil potassium conversion and
absorption - PMC [pmc.ncbi.nlm.nih.gov]

9. Frontiers | Long-term effects of chloropicrin fumigation on soil microbe recovery and
growth promotion of Panax notoginseng [frontiersin.org]

10. Safety Measures for Soil Fumigant Products - Canada.ca [canada.ca]

11. cales.arizona.edu [cales.arizona.edu]

12. fs.usda.gov [fs.usda.gov]

13. Frontiers | Mechanism study on improving chloropicrin fumigation effect by covering
fumigated soil with appropriate thickness film [frontiersin.org]

14. migrantclinician.org [migrantclinician.org]

To cite this document: BenchChem. [Protocol for Soil Fumigation with Chloropicrin in
Agricultural Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668804#protocol-for-soil-fumigation-with-
chloropicrin-in-agricultural-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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